Cas no 224778-20-5 (2-Pyrazinepropanoic acid, methyl ester)
224778-20-5 structure
Product Name:2-Pyrazinepropanoic acid, methyl ester
CAS No:224778-20-5
MF:C8H10N2O2
MW:166.177201747894
MDL:MFCD15146278
CID:1109354
PubChem ID:18470293
Update Time:2025-04-20
2-Pyrazinepropanoic acid, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrazinepropanoic acid, methyl ester
- methyl 3-pyrazin-2-ylpropanoate
- SCHEMBL7004600
- Methyl 3-(pyrazin-2-yl)propanoate
- Methyl3-(pyrazin-2-yl)propanoate
- MFCD15146278
- 224778-20-5
-
- MDL: MFCD15146278
- Inchi: 1S/C8H10N2O2/c1-12-8(11)3-2-7-6-9-4-5-10-7/h4-6H,2-3H2,1H3
- InChI Key: LNPWCIMENREDQP-UHFFFAOYSA-N
- SMILES: O(C)C(CCC1C=NC=CN=1)=O
Computed Properties
- Exact Mass: 166.074227566g/mol
- Monoisotopic Mass: 166.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 52.1Ų
2-Pyrazinepropanoic acid, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM334909-1g |
Methyl 3-(pyrazin-2-yl)propanoate |
224778-20-5 | 95%+ | 1g |
$637 | 2024-07-28 | |
| abcr | AB289551-250 mg |
2-Pyrazinepropanoic acid, methyl ester; . |
224778-20-5 | 250 mg |
€457.50 | 2023-07-20 | ||
| abcr | AB289551-1 g |
2-Pyrazinepropanoic acid, methyl ester; . |
224778-20-5 | 1 g |
€942.00 | 2023-07-20 | ||
| Alichem | A099001512-250mg |
Methyl 3-(pyrazin-2-yl)propanoate |
224778-20-5 | 97% | 250mg |
$198.00 | 2023-09-02 | |
| Alichem | A099001512-1g |
Methyl 3-(pyrazin-2-yl)propanoate |
224778-20-5 | 97% | 1g |
$500.00 | 2023-09-02 | |
| Chemenu | CM334909-1g |
Methyl 3-(pyrazin-2-yl)propanoate |
224778-20-5 | 95%+ | 1g |
$585 | 2021-08-18 | |
| eNovation Chemicals LLC | K06981-1g |
2-Pyrazinepropanoic acid, methyl ester |
224778-20-5 | 97% | 1g |
$430 | 2024-07-28 | |
| eNovation Chemicals LLC | K06981-5g |
2-Pyrazinepropanoic acid, methyl ester |
224778-20-5 | 97% | 5g |
$1250 | 2024-07-28 | |
| eNovation Chemicals LLC | K06981-2g |
2-Pyrazinepropanoic acid, methyl ester |
224778-20-5 | 97% | 2g |
$650 | 2024-07-28 | |
| eNovation Chemicals LLC | K06981-10g |
2-Pyrazinepropanoic acid, methyl ester |
224778-20-5 | 97% | 10g |
$2190 | 2024-07-28 |
2-Pyrazinepropanoic acid, methyl ester Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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